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Compound of Interest

Compound Name: Bromoform-d

CAS No.: 2909-52-6

Cat. No.: B1266658

Get Quote

Technical Support Center: Bromoform-d
Welcome to the Technical Support Center for Bromoform-d (Deuterated Bromoform, CDBr₃).

This resource is designed for researchers, scientists, and drug development professionals to

ensure the long-term stability, proper storage, and effective use of bromoform-d in your

experiments. As Senior Application Scientists, we have compiled this guide based on technical

data, safety protocols, and extensive field experience to help you navigate potential challenges.

Frequently Asked Questions (FAQs)
This section addresses the most common inquiries regarding the handling and storage of

bromoform-d.

Q1: What are the optimal storage conditions for long-
term stability of bromoform-d?
A1: For maximum shelf-life, bromoform-d should be stored under refrigeration, ideally

between +2°C and +8°C.[1][2][3] It is crucial to protect it from light by using an amber glass

bottle and storing it in a dark location.[2][4] The container must be tightly sealed to prevent
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exposure to moisture and air.[4][5][6][7][8] Storage in a well-ventilated area is also a

requirement due to its volatility and toxicity.[5][6][7][8]

Q2: Why is light and air exposure detrimental to
bromoform-d?
A2: Bromoform-d, similar to other halogenated methanes like chloroform-d, is susceptible to

degradation upon exposure to light and oxygen.[1][2] This degradation is a free-radical chain

reaction that can produce acidic byproducts, such as hydrogen bromide (HBr), and other

halogenated species. These impurities can interfere with your experiments, particularly in

sensitive applications like NMR spectroscopy, by introducing extraneous peaks and potentially

reacting with your sample.

Q3: My bromoform-d contains copper as a stabilizer.
What is its function?
A3: Copper is added to bromoform-d to act as a scavenger for acidic byproducts that may

form during storage.[9][10][11] It neutralizes compounds like HBr, thereby preserving the

integrity of the solvent. For most applications, the presence of copper does not interfere.

However, if your experiment involves compounds that can react with or be catalyzed by copper,

you may need to use unstabilized bromoform-d or purify it before use.

Q4: Can I use bromoform-d that has been stored for an
extended period?
A4: If stored correctly, bromoform-d can be stable for a long time. Before use, it is best to

check for signs of degradation. A yellowish tint may indicate the presence of bromine, a

decomposition product. You can also check the acidity by shaking a small amount with

deionized water and measuring the pH of the aqueous layer. For critical applications, running a

blank NMR spectrum of the solvent can help identify any significant impurities.

Q5: How should I handle bromoform-d to prevent
contamination?
A5: All deuterated solvents, including bromoform-d, are hygroscopic and readily absorb

atmospheric moisture.[1][12] To prevent water contamination, always handle the solvent under
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a dry, inert atmosphere, such as nitrogen or argon.[1][3] Use dry glassware and syringes for

transfer.[2][12] It is recommended to use single-use ampoules for moisture-sensitive

experiments.[1][2] If using a septum-sealed bottle, use a syringe to withdraw the solvent and

backfill the bottle with an inert gas.

Troubleshooting Guides
This section provides step-by-step guidance for resolving specific issues you may encounter

during your experiments with bromoform-d.

Issue 1: Unexpected Peaks in the 1H NMR Spectrum
You observe peaks in your 1H NMR spectrum that do not correspond to your compound of

interest.

Troubleshooting Workflow

Unexpected peaks in NMR spectrum

Identify residual solvent peak
(Bromoform-d: ~6.8 ppm)

Check for water peak
(~1.5-2.0 ppm)

Look for broad peaks from grease
(~0.5-1.5 ppm)

Consider other impurities
(e.g., acetone, ethyl acetate)

Solvent peak is normal.
Reference its chemical shift.

Peak at ~6.8 ppm

Dry solvent or use new ampoule.
Dry NMR tube thoroughly.

Peak present

Clean glassware carefully.
Use minimal grease.

Broad peaks present

Purify sample or identify
source of contamination.

Other peaks present

Click to download full resolution via product page

Caption: Workflow for troubleshooting unexpected NMR peaks.
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Residual Solvent Peak: The residual, non-deuterated bromoform (CHBr₃) will appear as a

singlet in the 1H NMR spectrum. The chemical shift of this peak can vary slightly depending

on the sample concentration and temperature, but it is typically found around 6.8 ppm. This

is a normal and expected peak.

Water Contamination: A peak corresponding to H₂O (or HDO after exchange) is a common

issue.[1][2] In bromoform-d, this peak is often observed between 1.5 and 2.0 ppm.

Solution: Use single-use ampoules to minimize moisture exposure.[2] Always dry NMR

tubes and other glassware in an oven and cool them in a desiccator before use.[1][2]

Handling the solvent in a glove box or under a stream of inert gas is also effective.[1][12]

Impurities from Previous Solvents: If your sample was purified using other solvents like

acetone or ethyl acetate, trace amounts may remain and appear in your spectrum.[13][14]

Solution: Ensure your sample is thoroughly dried under high vacuum before dissolving it in

bromoform-d. Co-evaporation with a small amount of a suitable solvent can sometimes

help remove stubborn residual solvents.[12]

Degradation Products: If the bromoform-d has degraded, you may see additional peaks.

Acidic impurities can also cause broadening of peaks in your spectrum.

Solution: If you suspect solvent degradation, use a fresh bottle or ampoule of bromoform-
d. If unstabilized solvent is necessary, consider passing it through a short column of

activated alumina to remove acidic impurities immediately before use.

Issue 2: Sample Reactivity or Poor Solubility
Your sample appears to be reacting with the solvent or is not dissolving properly.

Potential Causes and Solutions
Acidity: As mentioned, degraded bromoform-d can become acidic. This can be problematic

for acid-sensitive compounds, potentially leading to decomposition or side reactions.

Protocol for Neutralization: To remove acidic impurities, you can wash the bromoform-d
with a 5% aqueous solution of sodium bicarbonate, followed by washing with deionized

water. Separate the organic layer and dry it over anhydrous calcium chloride or potassium
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carbonate. Finally, distill the bromoform-d under reduced pressure. This should be done

with appropriate safety precautions.

Solubility Issues: While bromoform-d is a good solvent for many organic compounds, some

polar or ionic compounds may have limited solubility.

Solution: If solubility is an issue, you may need to consider a different deuterated solvent.

For some compounds, gentle warming or sonication can aid dissolution. However, be

cautious with warming as it can accelerate potential degradation. Trying a different solvent

like DMSO-d₆ or methanol-d₄ might be necessary for highly polar samples.[13]

Data and Protocols
Summary of Bromoform-d Properties and Storage

Property Value Source

Chemical Formula CDBr₃ [11]

CAS Number 2909-52-6 [5][6][7][11]

Molecular Weight 253.74 g/mol [10]

Density ~2.906 g/mL at 25 °C [9][10]

Boiling Point ~146-150 °C [9]

Refractive Index ~1.596 at 20 °C [9][10]

Recommended Storage
+2°C to +8°C, protected from

light
[1][2][15]

Protocol: Preparing a Moisture-Free NMR Sample
Dry Glassware: Place the NMR tube, pipettes, and any other glassware in an oven at a

temperature above 100°C for at least 4 hours (overnight is ideal).[2][12]

Cool Under Inert Atmosphere: Transfer the hot glassware to a desiccator to cool down to

room temperature. This prevents moisture from condensing on the surfaces.[2]
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Sample Preparation Environment: If possible, perform the sample preparation in a glove box

or glove bag with a dry, inert atmosphere.[12] If this is not available, use a stream of dry

nitrogen or argon directed over the opening of the NMR tube and solvent bottle during

transfer.

Solvent Transfer: Use a clean, dry syringe to withdraw the bromoform-d from a septum-

sealed bottle.[2] If using an ampoule, score and break it open immediately before use.

Dissolve Sample: Add the required amount of bromoform-d to your accurately weighed

sample in the NMR tube.

Capping: Cap the NMR tube promptly to prevent moisture ingress. For sensitive samples,

consider using PTFE caps or sealing the cap with parafilm.

Bromoform-d Degradation Pathway
The following diagram illustrates the potential degradation of bromoform-d when exposed to

light and air, as well as its reductive dehalogenation.

Photo-oxidation Reductive Dehalogenation

CDBr₃
(Bromoform-d)

•CDBr₂ + •Br
(Free Radicals)

Light (hν), O₂

Acidic Byproducts
(e.g., DBr, COBr₂)

Further Reactions

CDBr₃

CD₂Br₂
(Dibromomethane-d₂)

+ H•

CD₃Br
(Bromomethane-d₃)

+ H•

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.benchchem.com/product/b1266658/docs?utm_src=pdf-body#long-term-stability-and-storage-of-bromoform-d
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.benchchem.com/product/b1266658/docs?utm_src=pdf-body#long-term-stability-and-storage-of-bromoform-d
https://www.benchchem.com/product/b1266658/docs?utm_src=pdf-body#long-term-stability-and-storage-of-bromoform-d
https://www.benchchem.com/product/b1266658/docs?utm_src=pdf-body#long-term-stability-and-storage-of-bromoform-d
https://www.benchchem.com/product/b1266658/docs?utm_src=pdf-body-img#long-term-stability-and-storage-of-bromoform-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Potential degradation pathways of bromoform-d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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